Cas no 1904632-56-9 ((2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide)
(2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide
- (E)-3-(2-chlorophenyl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]prop-2-enamide
- (2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide
- AKOS025388608
- (E)-3-(2-chlorophenyl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide
- F6523-2708
- 1904632-56-9
-
- Inchi: 1S/C17H15ClN4O2/c1-22-10-4-7-14(22)17-20-16(24-21-17)11-19-15(23)9-8-12-5-2-3-6-13(12)18/h2-10H,11H2,1H3,(H,19,23)/b9-8+
- InChI Key: UGBHAUYLWVLAGW-CMDGGOBGSA-N
- SMILES: C(NCC1ON=C(C2=CC=CN2C)N=1)(=O)/C=C/C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 342.0883534g/mol
- Monoisotopic Mass: 342.0883534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 73Ų
(2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-2708-2μmol |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-5μmol |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-10μmol |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-20μmol |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-1mg |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-2mg |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-3mg |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-4mg |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-5mg |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2708-10mg |
(2E)-3-(2-chlorophenyl)-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide |
1904632-56-9 | 10mg |
$79.0 | 2023-09-08 |
(2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide
Comprehensive Overview of (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide (CAS No. 1904632-56-9)
The compound (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide (CAS No. 1904632-56-9) is a specialized organic molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,4-oxadiazole ring and the 2-chlorophenyl moiety, make it a promising candidate for various pharmaceutical applications. This article delves into the properties, synthesis, applications, and market potential of this compound, while also addressing frequently asked questions and trending topics in the field.
One of the most notable aspects of (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide is its molecular structure, which combines a prop-2-enamide backbone with a 1-methyl-1H-pyrrol-2-yl substituent. This combination is particularly intriguing to researchers due to its potential bioactivity. The presence of the 2-chlorophenyl group further enhances its pharmacological profile, making it a subject of ongoing studies in drug development.
The synthesis of CAS No. 1904632-56-9 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the 1,2,4-oxadiazole ring, a key structural element known for its stability and versatility in medicinal chemistry. The compound's purity and yield are critical factors, and advanced analytical techniques such as HPLC and NMR spectroscopy are commonly used for characterization.
In terms of applications, (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide has shown promise in targeting specific enzymes and receptors involved in inflammatory and metabolic disorders. Its oxadiazole core is particularly effective in modulating protein-protein interactions, a hot topic in current drug discovery. This has led to its exploration in therapies for conditions such as diabetes and autoimmune diseases, aligning with the growing demand for novel treatments in these areas.
The market for CAS No. 1904632-56-9 is expanding, driven by increasing investments in pharmaceutical research and the rising prevalence of chronic diseases. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of academic and industrial researchers. Its potential as a lead compound in drug development further boosts its commercial value, making it a sought-after material in the chemical industry.
Frequently asked questions about (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide often revolve around its solubility, stability, and bioactivity. Researchers are particularly interested in its pharmacokinetic properties, such as absorption and metabolism, which are crucial for its development into a viable drug candidate. Additionally, the compound's compatibility with various formulation techniques is a common topic of discussion in online forums and scientific communities.
From an SEO perspective, keywords such as "1,2,4-oxadiazole derivatives," "medicinal chemistry applications," and "drug discovery compounds" are highly relevant to this compound. These terms align with current trends in pharmaceutical research, where there is a growing emphasis on heterocyclic compounds and their therapeutic potential. By incorporating these keywords, this article aims to provide valuable information while optimizing for search engine visibility.
In conclusion, (2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide represents a fascinating area of study in modern chemistry. Its unique structure, combined with its potential applications in medicine, makes it a compound of significant interest. As research continues to uncover its full potential, CAS No. 1904632-56-9 is poised to play a pivotal role in the development of next-generation therapeutics.
1904632-56-9 ((2E)-3-(2-chlorophenyl)-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)